6-amino-1-(3-phenylpropyl)-2,4(1H,3H)-pyrimidinedione

• IUPAC Name: 6-amino-1-(3-phenylpropyl)pyrimidine-2,4-dione
• InChI: InChI=1S/C13H15N3O2/c14-11-9-12(17)15-13(18)16(11)8-4-7-10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8,14H2,(H,15,17,18)
• InChI Key: FQVIHNFVCCWLLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCN2C(=CC(=O)NC2=O)N
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

6-amino-1-(3-phenylpropyl)-2,4(1H,3H)-pyrimidinedione is a heterocyclic compound that belongs to the class of pyrimidinediones This compound is characterized by the presence of an amino group at the 6th position, a phenylpropyl group at the 1st position, and two keto groups at the 2nd and 4th positions of the pyrimidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-amino-1-(3-phenylpropyl)-2,4(1H,3H)-pyrimidinedione typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the appropriate pyrimidine precursor.

Phenylpropylation: The phenylpropyl group is introduced via alkylation reactions, often using phenylpropyl halides in the presence of a base.

Cyclization: The final step involves the cyclization of the intermediate compounds to form the pyrimidinedione ring structure.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity. This often includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

6-amino-1-(3-phenylpropyl)-2,4(1H,3H)-pyrimidinedione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the keto groups to hydroxyl groups.

Substitution: The amino group can participate in substitution reactions, forming derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Substitution reactions often involve reagents like alkyl halides or acyl chlorides in the presence of a base.

Major Products

The major products formed from these reactions include N-oxides, hydroxyl derivatives, and various substituted pyrimidinediones, depending on the specific reagents and conditions used.

Scientific Research Applications

6-amino-1-(3-phenylpropyl)-2,4(1H,3H)-pyrimidinedione has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-amino-1-(3-phenylpropyl)-2,4(1H,3H)-pyrimidinedione involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or nucleic acids, leading to modulation of their activity.

Pathways Involved: It can influence various biochemical pathways, including those involved in cell proliferation, apoptosis, and signal transduction.

Comparison with Similar Compounds

Similar Compounds

6-amino-1-(3-phenylpropyl)-2,4(1H,3H)-pyrimidinedione: shares structural similarities with other pyrimidinediones, such as:

Uniqueness

Structural Uniqueness: The presence of the phenylpropyl group at the 1st position and the specific arrangement of functional groups make this compound unique.

Chemical Properties: Its unique chemical properties, such as reactivity and stability, distinguish it from other similar compounds.